Cas no 1251999-18-4 (5-ISOPROPYL-3-(PIPERIDIN-3-YL)-1,2,4-OXADIAZOLE)

• Product Name: 5-ISOPROPYL-3-(PIPERIDIN-3-YL)-1,2,4-OXADIAZOLE
• CAS No: 1251999-18-4
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 3321756
• PubChem ID: 50988080
• Update Time: 2025-10-13

5-ISOPROPYL-3-(PIPERIDIN-3-YL)-1,2,4-OXADIAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-ISOPROPYL-3-(PIPERIDIN-3-YL)-1,2,4-OXADIAZOLE
• Piperidine, 3-[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]-
• 1251999-18-4
• 3-(5-Isopropyl-[1,2,4]oxadiazol-3-yl)-piperidine
• EN300-62584
• CHEMBL3553581
• AKOS011674980
• DB-013958
• 3-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]piperidine

• MDL： MFCD17270959
• Inchi： 1S/C10H17N3O/c1-7(2)10-12-9(13-14-10)8-4-3-5-11-6-8/h7-8,11H,3-6H2,1-2H3
• InChI Key： QHRQWYQHLSLMOO-UHFFFAOYSA-N
• SMILES： N1CCCC(C2N=C(C(C)C)ON=2)C1

Computed Properties

• Exact Mass: 195.137162174Da
• Monoisotopic Mass: 195.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51Ų

Additional information on 5-ISOPROPYL-3-(PIPERIDIN-3-YL)-1,2,4-OXADIAZOLE

Introduction to 5-Isopropyl-3-(Piperidin-3-yl)-1,2,4-Oxadiazole (CAS No. 1251999-18-4)

The compound 5-Isopropyl-3-(Piperidin-3-yl)-1,2,4-Oxadiazole, identified by its CAS number 1251999-18-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the oxadiazole class, a scaffold widely recognized for its pharmacological versatility and structural stability. The presence of an isopropyl substituent and a piperidin-3-yl moiety in its molecular structure imparts unique chemical and biological properties, making it a promising candidate for further research and development.

Oxadiazoles are a class of heterocyclic compounds characterized by a five-membered ring containing two oxygen and two nitrogen atoms. These molecules have garnered considerable attention in recent years due to their broad spectrum of biological activities. The 5-Isopropyl-3-(Piperidin-3-yl)-1,2,4-Oxadiazole derivative exhibits notable potential in several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Its structural features facilitate interactions with biological targets, making it an attractive molecule for drug discovery initiatives.

The isopropyl group at the 5-position of the oxadiazole ring enhances the compound's lipophilicity, which is a critical factor in drug bioavailability and membrane permeability. This modification can influence the compound's solubility and pharmacokinetic profile, potentially improving its absorption and distribution within the body. Additionally, the piperidin-3-yl substituent introduces a nitrogen-rich environment that can interact with various biological receptors and enzymes. Piperidine derivatives are well-documented for their role in enhancing binding affinity and selectivity in drug molecules.

Recent studies have highlighted the significance of oxadiazole derivatives in medicinal chemistry. These compounds have been investigated for their ability to modulate enzyme activity and receptor binding. For instance, modifications at the 3-position of the oxadiazole ring can alter its interaction with target proteins, leading to enhanced efficacy or reduced side effects. The 5-Isopropyl-3-(Piperidin-3-yl)-1,2,4-Oxadiazole molecule exemplifies this trend by incorporating both an isopropyl group and a piperidin-3-yl moiety to optimize its pharmacological properties.

In the realm of anticancer research, oxadiazole derivatives have shown promise as kinase inhibitors and apoptosis inducers. The structural rigidity of the oxadiazole core allows for precise targeting of cancer-related enzymes such as tyrosine kinases. The 5-Isopropyl-3-(Piperidin-3-yl)-1,2,4-Oxadiazole derivative has been tested in preclinical studies for its potential to inhibit tumor growth by disrupting key signaling pathways involved in cancer progression. Preliminary results suggest that this compound exhibits significant cytotoxicity against various cancer cell lines while maintaining acceptable levels of toxicity towards normal cells.

The incorporation of a piperidin-3-yl group into the molecular framework is particularly noteworthy. Piperidine derivatives are known for their ability to enhance drug-receptor interactions due to their steric and electronic properties. In the case of 5-Isopropyl-3-(Piperidin-3-y l)-1,2,4-Oxadiazole, this substitution may improve binding affinity to therapeutic targets such as G protein-coupled receptors (GPCRs) or ion channels. Such interactions are crucial for developing drugs that can modulate physiological processes effectively.

Furthermore, the isopropyl group at the 5-position contributes to the compound's overall stability under various conditions. This feature is essential for ensuring long-term shelf life and consistent performance in pharmaceutical formulations. The stability of oxadiazole derivatives is also influenced by their resistance to hydrolysis and oxidation, which are common degradation pathways for heterocyclic compounds.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like 5-Isopropyl-3-(Piperidin -3 -y l)-1 ,2 ,4 -Ox adia zole with high accuracy. These simulations have provided valuable insights into how structural modifications affect biological activity. For example, molecular dynamics studies have revealed that the isopropyl and piperidin -3 -y l substituents interact with specific residues in target proteins, thereby enhancing binding stability.

The synthesis of 5 -Isop rop yl -3 -(P i per id i n - 3 -y l ) -1 ,2 ,4 -O x adia z ol e involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts.

In conclusion,5 -Is op rop yl - 3 -(Pi per id i n - 3 -y l ) -1 ,2 ,4 -O x adia z ol e (CAS No . 1251999 -18 -4) represents a compelling example of how structural engineering can enhance pharmacological properties . Its combination of an is op rop yl group an d a pi per id i n - 3 -y l m o iety endows it with unique bi ological activities an d makes it a valuable asset in drug discovery efforts . Further resea rch is warranted to fully explo it its therapeutic potential an d develop novel pharmaceutical applications . p >